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Compound of Interest

Compound Name: Phenacetin-13C

Cat. No.: B1601150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and experimental

use of Phenacetin-13C. While this guide focuses on the ¹³C isotopically labeled version, the

safety and handling precautions are identical to those for unlabeled phenacetin, as the isotopic

label does not alter the compound's chemical or toxicological properties. Phenacetin is a non-

opioid analgesic that is now primarily used in research as a probe substrate for Cytochrome

P450 1A2 (CYP1A2) activity.[1][2][3][4] Due to its classification as a probable human

carcinogen, strict adherence to safety protocols is mandatory.[5]

Hazard Identification and Classification
Phenacetin is classified as a hazardous substance and requires careful handling.[6] It is

considered harmful if swallowed and is suspected of causing genetic defects and cancer.[7]

The International Agency for Research on Cancer (IARC) classifies phenacetin as a Group 2A

carcinogen ("Probably carcinogenic to humans"), and the National Toxicology Program (NTP)

lists it as "Reasonably anticipated to be a human carcinogen".[5]

GHS Hazard Statements:

H302: Harmful if swallowed.[7]

H317: May cause an allergic skin reaction.[7]
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H341: Suspected of causing genetic defects.[7]

H350 / H351: May cause cancer / Suspected of causing cancer.[7]

Potential Health Effects:

Ingestion: Harmful if swallowed.[5][7] May cause gastrointestinal disturbances.[5] Acute

ingestion can lead to methemoglobinemia, a condition that reduces the blood's ability to

carry oxygen, causing symptoms like cyanosis (bluish skin), fatigue, dizziness, and

headache.[5][6]

Inhalation: May cause respiratory tract irritation.[5]

Skin Contact: May cause skin irritation or an allergic skin reaction.[5][7]

Eye Contact: May cause eye irritation.[5]

Chronic Exposure: Prolonged or repeated exposure can cause damage to the kidneys, liver,

and blood.[5] The primary long-term risk is cancer.[5][6]

Physical and Chemical Properties
Phenacetin-13C is a white, crystalline powder.[5] Its physical and chemical properties are

summarized in the table below.
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Property Value Citations

Chemical Formula
C₁₀H₁₃NO₂ (with ¹³C

enrichment)
[5]

Molecular Weight

~179.22 g/mol (will vary

slightly based on ¹³C

enrichment)

[5][7]

Appearance Solid crystalline powder [5]

Color White [5]

Odor Odorless [5]

Melting Point 133-136 °C [8]

Boiling Point Decomposes [5]

Water Solubility 0.076 g/100 mL [8]

Stability
Stable under normal

conditions.
[5][8][9]

Toxicology Data
The acute toxicity of phenacetin has been determined in several animal models.

Test Species Route Value Citations

LD50 Rat Oral 1650 mg/kg [5][7]

LD50 Mouse Oral 866 mg/kg [5][7]

LD50 Rabbit Oral 2500 mg/kg [5]

LD50 Rat Intraperitoneal 634 mg/kg [6][7]

LD50 Mouse Intraperitoneal 540 mg/kg [7]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Phenacetin.pdf
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Phenacetin.pdf
https://cdn.caymanchem.com/cdn/msds/20082m.pdf
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Phenacetin.pdf
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Phenacetin.pdf
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Phenacetin.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6141828.htm
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Phenacetin.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6141828.htm
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Phenacetin.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6141828.htm
https://www.elementalmicroanalysis.com/documents/product/sds/PHENACETIN_20240312_EN.pdf
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Phenacetin.pdf
https://cdn.caymanchem.com/cdn/msds/20082m.pdf
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Phenacetin.pdf
https://cdn.caymanchem.com/cdn/msds/20082m.pdf
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Phenacetin.pdf
https://datasheets.scbt.com/sc-257998.pdf
https://cdn.caymanchem.com/cdn/msds/20082m.pdf
https://cdn.caymanchem.com/cdn/msds/20082m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls:

All work with Phenacetin-13C powder should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation risk.[5][10]

Use process enclosures or local exhaust ventilation to keep airborne levels below

recommended exposure limits.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or chemical splash goggles.[5]

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).[5][11]

Immediately change clothing if it becomes contaminated.

Respiratory Protection: If dusts are generated, use an approved/certified dust respirator

(e.g., N95 or higher).[5]

Handling Procedures:

Avoid all personal contact, including inhalation and skin/eye contact.[6]

Avoid dust formation.[10]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Wash hands thoroughly after handling.[9]

Keep containers tightly closed when not in use.[5][6]

Storage:

Store in a cool, dry, well-ventilated area in a tightly sealed container.[5][6][9]

Store locked up or in an area accessible only to qualified or authorized personnel.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5][6][8]
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First Aid and Emergency Procedures
Exposure Route First Aid Measures Citations

Ingestion

Call a poison center or doctor

immediately. Rinse mouth. Do

NOT induce vomiting.

[5][9]

Inhalation

Move person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

[5][9]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of water. If

irritation or a rash occurs, get

medical advice.

[5][9]

Eye Contact

Immediately flush eyes with

running water for at least 15

minutes, keeping eyelids open.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek medical

attention.

[5][9]

Fire-Fighting Measures:

Extinguishing Media: Use dry chemical powder, water spray, foam, or carbon dioxide.[5][9]

Do not use a water jet.[5]

Hazards from Combustion: Combustion may produce toxic fumes, including carbon oxides

(CO, CO₂) and nitrogen oxides (NOx).[5][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[9]

Accidental Release Measures:
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Small Spill: Use appropriate tools to sweep or vacuum up the spilled solid into a convenient

waste disposal container, avoiding dust generation.[5][6]

Large Spill: Evacuate the area. Wear full protective clothing, including respiratory protection.

[6] Prevent the spill from entering drains or waterways.[6] Collect the material and place it in

a labeled container for disposal.[6]

Clean the spill area thoroughly with soap and water.[5]

Disposal Considerations
Phenacetin is classified as a U-listed hazardous waste (U187) by the US EPA.[6][11]

Waste must be disposed of in accordance with all federal, state, and local environmental

regulations.[5][6]

Do not dispose of down the drain or in household trash.[6][12]

Segregate Phenacetin-13C waste from other laboratory waste streams.[11]

Use dedicated, clearly labeled, leak-proof containers for waste collection.[11]

The preferred disposal method is high-temperature incineration by a licensed hazardous

waste management company.[11] Contact your institution's Environmental Health and Safety

(EHS) office for specific procedures.[11]

Experimental Protocols and Visualizations
Phenacetin-13C is a valuable tool for studying the activity of CYP1A2, a key drug-metabolizing

enzyme.[1][3] Its metabolism primarily involves O-deethylation to form acetaminophen

(paracetamol).[1][6]

Metabolic Pathway
The primary metabolic pathway for phenacetin is its conversion to acetaminophen, catalyzed

by the CYP1A2 enzyme in the liver.
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Caption: Metabolic conversion of Phenacetin-13C to Acetaminophen-13C by CYP1A2.

Experimental Protocol: In Vitro CYP1A2 Activity Assay
This protocol outlines a typical experiment to measure CYP1A2-mediated phenacetin O-

deethylation using human liver microsomes (HLM).

1. Materials and Reagents:

Phenacetin-13C

Human Liver Microsomes (HLM)

Potassium Phosphate Buffer (e.g., 100 mM, pH 7.4)

NADPH regenerating system (e.g., containing glucose-6-phosphate, G6P-dehydrogenase,

and NADP⁺) or NADPH

Acetonitrile (ACN) or other suitable quenching solvent

Acetaminophen-13C (for use as an analytical standard)

Internal Standard (IS) for analytical quantification (e.g., a structurally similar, stable-isotope

labeled compound)

Microcentrifuge tubes

Incubator/water bath (37°C)
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High-Performance Liquid Chromatography (HPLC) system with UV or Mass Spectrometry

(MS) detector

2. Experimental Procedure:

Preparation:

Prepare a stock solution of Phenacetin-13C in a suitable solvent (e.g., methanol or

DMSO).

Prepare working solutions of Phenacetin-13C by diluting the stock solution in the

incubation buffer.

Thaw HLM on ice immediately before use. Dilute HLM to the desired concentration (e.g.,

0.2-0.5 mg/mL) in cold phosphate buffer.

Incubation (perform in triplicate):

In a microcentrifuge tube, combine the phosphate buffer, HLM suspension, and

Phenacetin-13C working solution.

Pre-incubate the mixture for 5 minutes at 37°C to equilibrate the temperature.

Initiate the enzymatic reaction by adding the pre-warmed NADPH regenerating system or

NADPH. The final volume is typically 200-500 µL.

Incubate for a predetermined time (e.g., 15-30 minutes) at 37°C with gentle shaking. The

time should be within the linear range of product formation.

Reaction Termination and Sample Preparation:

Stop the reaction by adding an equal or greater volume of a cold quenching solvent, such

as acetonitrile containing the internal standard.[1]

Vortex the tubes vigorously.

Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated

proteins.
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Transfer the supernatant to an HPLC vial for analysis.

Analysis:

Quantify the amount of Acetaminophen-13C formed using a validated HPLC-UV or LC-

MS/MS method.[4]

Create a standard curve using known concentrations of the Acetaminophen-13C analytical

standard to calculate the concentration in the experimental samples.

Calculate the rate of reaction, typically expressed as pmol of product formed per minute

per mg of microsomal protein.

Experimental Workflow Diagram
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Caption: Workflow for an in vitro CYP1A2 activity assay using Phenacetin-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Preferred Binding Orientations of Phenacetin in CYP1A1 and CYP1A2 Are Associated
with Isoform-Selective Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. medchemexpress.com [medchemexpress.com]

4. Measurement of human cytochrome P4501A2 (CYP1A2) activity in vitro - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. thinksrs.com [thinksrs.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. Phenacetin | 62-44-2 [chemicalbook.com]

9. elementalmicroanalysis.com [elementalmicroanalysis.com]

10. carlroth.com [carlroth.com]

11. benchchem.com [benchchem.com]

12. sfenvironment.org [sfenvironment.org]

To cite this document: BenchChem. [Phenacetin-13C: A Technical Guide to Safe Handling
and Laboratory Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601150#phenacetin-13c-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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